Cas no 1807135-22-3 (3-(Difluoromethyl)-4-fluoro-2-iodopyridine-5-carbonyl chloride)

• Product Name: 3-(Difluoromethyl)-4-fluoro-2-iodopyridine-5-carbonyl chloride
• CAS No: 1807135-22-3
• MF: C₇H₂ClF₃INO
• MW: 335.449563503265
• CID: 4882359
• Update Time: 2025-06-12

3-(Difluoromethyl)-4-fluoro-2-iodopyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-fluoro-2-iodopyridine-5-carbonyl chloride

• Inchi： 1S/C7H2ClF3INO/c8-5(14)2-1-13-7(12)3(4(2)9)6(10)11/h1,6H
• InChI Key： GZBVQSFYRIMZBG-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C(C(=O)Cl)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 2.8
• Topological Polar Surface Area: 30

Additional information on 3-(Difluoromethyl)-4-fluoro-2-iodopyridine-5-carbonyl chloride

3-(Difluoromethyl)-4-fluoro-2-iodopyridine-5-carbonyl chloride (CAS No. 1807135-22-3): A Comprehensive Overview

3-(Difluoromethyl)-4-fluoro-2-iodopyridine-5-carbonyl chloride (CAS No. 1807135-22-3) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique combination of difluoromethyl, fluoro, and iodo substituents, offers a broad range of applications in the synthesis of biologically active molecules and drug discovery.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of drug candidates. This is particularly important in the development of novel therapeutics, where maintaining the integrity and efficacy of the compound in vivo is crucial. The presence of the fluoro substituent further contributes to the compound's stability and can influence its binding affinity to target proteins, making it an attractive moiety for medicinal chemists.

The iodo substituent, on the other hand, provides a handle for further chemical modifications through various coupling reactions. This flexibility allows researchers to tailor the compound to specific biological targets or to introduce additional functional groups that can enhance its pharmacological properties. The pyridine core, a common scaffold in many pharmaceuticals, adds to the compound's versatility by providing a rigid and planar structure that can interact with biological targets in a predictable manner.

Recent studies have highlighted the potential of 3-(Difluoromethyl)-4-fluoro-2-iodopyridine-5-carbonyl chloride in the development of new drugs for various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of kinases, which are implicated in several diseases including cancer and inflammatory disorders. The researchers demonstrated that compounds derived from this intermediate exhibited high selectivity and potency against their target kinases, suggesting its potential as a lead compound for further optimization.

In another study, published in Organic Letters, scientists explored the use of 3-(Difluoromethyl)-4-fluoro-2-iodopyridine-5-carbonyl chloride in the synthesis of novel antiviral agents. The compound was used as a building block to construct a series of derivatives that showed promising activity against several viral strains, including influenza and herpes simplex viruses. The researchers attributed the antiviral activity to the unique electronic properties conferred by the difluoromethyl and fluoro substituents, which enhanced the binding affinity of the compounds to viral enzymes.

The carbonyl chloride functionality of 3-(Difluoromethyl)-4-fluoro-2-iodopyridine-5-carbonyl chloride also makes it an excellent reagent for forming amide bonds through nucleophilic acyl substitution reactions. This property is particularly useful in peptide synthesis and the preparation of complex organic molecules with high functional group density. The ability to introduce this functionality into target molecules can significantly expand their chemical space and improve their pharmacological profiles.

In conclusion, 3-(Difluoromethyl)-4-fluoro-2-iodopyridine-5-carbonyl chloride (CAS No. 1807135-22-3) is a highly valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups provides researchers with a powerful tool for developing new drugs with improved stability, bioavailability, and therapeutic efficacy. As ongoing research continues to uncover new possibilities for this compound, it is poised to play a significant role in advancing drug discovery and development efforts.